Cas no 3441-14-3 (direct red 23 (C.I. 29160))

• Product Name: direct red 23 (C.I. 29160)
• CAS No: 3441-14-3
• MF: C₃₅H₂₅N₇Na₂O₁₀S₂
• MW: 813.72344660759
• CID: 44167
• PubChem ID: 24852734
• Update Time: 2026-05-14

direct red 23 (C.I. 29160) Chemical and Physical Properties

Names and Identifiers

• direct red 23 (C.I. 29160)
• Direct Red 23
• Scarlet 4BS
• Direct Fast Scarlet 4BS
• Directred4BS
• disodiumsa
• disodiumsal
• fastred4bs
• polycorredse
• redemb
• redembl
• C.I. 29160
• Disodium 3-[(4-acetamidophenyl)azo]-4-hydroxy-7-[[[[5-hydroxy-6-(phenylazo)-7-sulphonato-2-naphthyl]amino]carbonyl]amino]naphthalene-2-sulphonate
• Direct Red 23

• MDL： MFCD00003946
• Inchi： 1S/C35H27N7O10S2.2Na/c1-19(43)36-22-7-9-24(10-8-22)40-42-32-30(54(50,51)52)18-21-16-26(12-14-28(21)34(32)45)38-35(46)37-25-11-13-27-20(15-25)17-29(53(47,48)49)31(33(27)44)41-39-23-5-3-2-4-6-23;;/h2-18,44-45H,1H3,(H,36,43)(H2,37,38,46)(H,47,48,49)(H,50,51,52);;/q;2*+1/p-2
• InChI Key： NLMHXPDMNXMQBY-UHFFFAOYSA-L
• SMILES： CC(NC1=CC=C(/N=N/C2=C(O)C3=CC=C(NC(NC4=CC=C5C(C=C(S(=O)(O)=O)C(/N=N/C6=CC=CC=C6)=C5O)=C4)=O)C=C3C=C2S(=O)(O)=O)C=C1)=O.[Na].[Na].[H].[H]

Computed Properties

• Exact Mass: 813.09000
• Monoisotopic Mass: 792.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 56
• Rotatable Bond Count: 12
• Complexity: 1780
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 998
• XLogP3: nothing
• Topological Polar Surface Area: 279A^2

Experimental Properties

• Color/Form: Purplish red powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.745
• PSA: 291.29000
• LogP: 10.02620
• Solubility: Soluble

direct red 23 (C.I. 29160) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：QK1237500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on direct red 23 (C.I. 29160)

Direct Red 23 (C.I. 29160): Properties, Applications, and Market Insights

Direct Red 23 (C.I. 29160), with CAS No. 3441-14-3, is a synthetic azo dye widely used in the textile industry. This water-soluble dye belongs to the direct dye class, known for its excellent affinity to cellulose fibers like cotton and rayon. The chemical structure of Direct Red 23 dye features a disazo configuration, contributing to its vibrant red hue and good lightfastness properties.

In recent years, the demand for eco-friendly textile dyes has surged due to growing environmental awareness. Direct Red 23 has gained attention as researchers explore its potential in sustainable dyeing processes. The compound's molecular weight (approximately 813.73 g/mol) and solubility characteristics make it suitable for various textile dyeing applications, particularly in exhaust dyeing methods where temperature control is crucial for optimal results.

The color index number 29160 identifies Direct Red 23 in international dye databases, facilitating its recognition across global markets. Textile manufacturers frequently search for "best direct dyes for cotton" or "bright red textile dyes," making this compound particularly relevant in current industry discussions. Its compatibility with various textile auxiliaries and moderate wash fastness properties contribute to its continued use in the fashion and home furnishings sectors.

From a technical perspective, CAS 3441-14-3 demonstrates good leveling properties during application, a critical factor in achieving uniform coloration. The dye's performance can be enhanced through proper dyeing process optimization, including controlled pH conditions and appropriate electrolyte concentrations. Recent innovations in textile coloration technology have explored the combination of Direct Red 23 with other dyes to create unique color shades while maintaining cost-effectiveness.

The global market for synthetic dyes like Direct Red 23 continues to evolve, driven by fashion trends and sustainability initiatives. Industry professionals often inquire about "alternatives to banned azo dyes" or "safe red colorants for textiles," positioning this compound as a viable option in many applications. Its molecular stability and relatively simple application process make it a preferred choice for manufacturers seeking consistent, reproducible results in mass production environments.

Quality control parameters for C.I. 29160 typically include purity assessment, shade consistency, and solubility testing. The dye's performance characteristics are frequently compared with other red direct dyes in terms of color yield, penetration properties, and fastness ratings. Recent studies have investigated the potential of Direct Red 23 in combination with natural dyes to create hybrid coloration systems that meet both aesthetic and environmental requirements.

In industrial applications, Direct Red 23 dye finds use beyond textiles, including paper coloring and specialty ink formulations. The compound's chromophoric system contributes to its vivid coloration, while its molecular structure allows for various modifications to enhance specific performance characteristics. Technical discussions often focus on "improving dye fixation rates" or "reducing water consumption in dyeing," areas where this dye has shown potential for process optimization.

The future outlook for CAS 3441-14-3 remains positive as the textile industry seeks balanced solutions between performance, cost, and environmental impact. Ongoing research into advanced dyeing techniques continues to reveal new possibilities for this established colorant, particularly in water-saving application methods. As sustainability becomes increasingly important in global markets, Direct Red 23 maintains its position as a versatile option for manufacturers navigating evolving regulatory and consumer preference landscapes.